7-Deoxydoxorubicinone
7-Deoxydoxorubicinone
Brand Name:
Vulcanchem
CAS No.:
38554-25-5
VCID:
VC20780027
InChI:
InChI=1S/C21H18O8/c1-29-12-4-2-3-10-14(12)20(27)16-15(18(10)25)19(26)11-7-21(28,13(23)8-22)6-5-9(11)17(16)24/h2-4,22,24,26,28H,5-8H2,1H3
SMILES:
COC1=CC=CC2=C1C(=O)C3=C(C4=C(CC(CC4)(C(=O)CO)O)C(=C3C2=O)O)O
Molecular Formula:
C21H18O8
Molecular Weight:
398.4 g/mol
7-Deoxydoxorubicinone
CAS No.: 38554-25-5
Cat. No.: VC20780027
Molecular Formula: C21H18O8
Molecular Weight: 398.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 38554-25-5 |
|---|---|
| Molecular Formula | C21H18O8 |
| Molecular Weight | 398.4 g/mol |
| IUPAC Name | 6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C21H18O8/c1-29-12-4-2-3-10-14(12)20(27)16-15(18(10)25)19(26)11-7-21(28,13(23)8-22)6-5-9(11)17(16)24/h2-4,22,24,26,28H,5-8H2,1H3 |
| Standard InChI Key | QHGFPRZWWKUHKF-UHFFFAOYSA-N |
| Isomeric SMILES | COC1=CC=CC2=C1C(=O)C3=C(C4=C(C[C@](CC4)(C(=O)CO)O)C(=C3C2=O)O)O |
| SMILES | COC1=CC=CC2=C1C(=O)C3=C(C4=C(CC(CC4)(C(=O)CO)O)C(=C3C2=O)O)O |
| Canonical SMILES | COC1=CC=CC2=C1C(=O)C3=C(C4=C(CC(CC4)(C(=O)CO)O)C(=C3C2=O)O)O |
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